Pevikon

• IUPAC Name: chloroethene;ethenyl acetate
• InChI: InChI=1S/C4H6O2.C2H3Cl/c1-3-6-4(2)5;1-2-3/h3H,1H2,2H3;2H,1H2
• InChI Key: HGAZMNJKRQFZKS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC=C.C=CCl
• Molecular Formula: C6H9ClO2
• Related CAS: 9003-22-9, 108573-34-8
• Molecular Weight: 148.59 g/mol
• Physical Description: White odorless powder; [Wacker Polymers MSDS]
• CAS No.: 9003-22-9

Description

Pevikon is a trade name for a series of polyvinyl chloride (PVC) homopolymers and copolymers, specifically designed for use in plastisols. These compounds are known for their fine particle size and excellent dispersion properties, making them ideal for various industrial applications, including screen printing, rotogravure printing, and thin layer coatings .

Preparation Methods

Pevikon compounds are synthesized through a specialized process that produces vinyl chloride homopolymers with extremely small particles and narrow particle size distribution. This process ensures that the particles are easily dispersed in plasticizers, resulting in plastisols with excellent shelf-life . Industrial production methods involve the polymerization of vinyl chloride monomers under controlled conditions to achieve the desired particle size and distribution .

Chemical Reactions Analysis

Pevikon compounds primarily undergo polymerization reactions. The vinyl chloride monomers can be polymerized through free radical polymerization, which involves the use of initiators such as peroxides or azo compounds. The polymerization process can be carried out in suspension, emulsion, or bulk, depending on the desired properties of the final product .

Scientific Research Applications

Pevikon compounds have a wide range of scientific research applications. In chemistry, they are used as a base material for the production of various PVC products. In biology and medicine, this compound compounds are used in the manufacturing of medical devices and laboratory equipment due to their biocompatibility and chemical resistance. In the industry, they are used in the production of coatings, adhesives, and sealants .

Mechanism of Action

The mechanism of action of Pevikon compounds is primarily based on their ability to form stable dispersions in plasticizers. The fine particle size and narrow particle size distribution ensure that the particles are evenly distributed throughout the plastisol, resulting in a uniform and stable product. The molecular targets and pathways involved in this process are related to the interactions between the polymer particles and the plasticizer molecules .

Comparison with Similar Compounds

Pevikon compounds can be compared to other PVC homopolymers and copolymers, such as polyvinyl chloride-co-vinyl acetate. While both types of compounds are used in similar applications, this compound compounds are unique due to their extremely fine particle size and excellent dispersion properties. Similar compounds include polyvinyl chloride-co-vinyl acetate and other PVC-based plastisols .

Synthesis routes and methods I

Procedure details

An aqueous slurry of a vinyl chloride/vinyl acetate copolymer was prepared by heating in an autoclave at 65° C. for 18 hours a polymerization system that contained 85 parts of vinyl chloride, 15 parts of vinyl acetate, 185 parts of deionized water, 0.125 part of dilauroyl peroxide, 1.75 parts of gelatin, and 0.69 part of trichloroethylene. The slurry was heated under vacuum at a temperature below 65° C. to reduce its vinyl chloride content to less than 5000 ppm.

Synthesis routes and methods II

Procedure details

Deionized water (600 g), a monomer mixture composed of 438.8 g of a vinyl chloride monomer (97.5% by weight based on total charge monomer amount), 11.2 g of vinyl acetate (2.5% by weight based on total monomer charge amount), and 2.25 g of potassium persulfate were charged into a 2.5-L autoclave. The reaction mixture was stirred with a stirring blade while maintaining the rotation speed at 120 rpm, and the temperature of the reaction mixture was raised to 60° C. to start a polymerization. A 5% (by weight) aqueous solution of sodium dodecylbenzenesulfonate (180 g, 2% by weight based on total monomer charge amount) was continuously added from the start of the polymerization to 4 hr after the start of the polymerization, and the polymerization was stopped when the polymerization pressure was dropped by 0.6 MPa from a saturated vapor pressure of the vinyl chloride monomer at 60° C. Thereafter, the residual monomer was recovered to obtain a vinyl chloride-vinyl acetate emulsion.

Synthesis routes and methods III

Procedure details

Solvents: Chloroform, chlorobenzene, pyridine, dioxane, cyclohexanone, ethyl acetate.

Synthesis routes and methods IV

Procedure details

An autoclave equipped with a stirrer was charged with methanol, vinyl chloride, vinyl acetate, di(2-ethylhexyl) peroxydicarbonate and partially saponified polyvinyl alcohol, and the temperature was elevated to 60° C. with stirring under an atmosphere of nitrogen gas to initiate the reaction, followed by further continuous injection of vinyl chloride to conduct the copolymerization reaction. After release of the residual pressure of the autoclave and cooling, a copolymer slurry was taken out and filtered, followed by washing with methanol three times and further with deionized water twice. Then, the resulting product was filtered and dried to obtain a vinyl chloride-vinyl acetate copolymer powder. This copolymer, methanol and sodium hydroxide were added to a reactor equipped with a cooling pipe, and were allowed to react at 40° C. Then, the eaction product was cooled, and acetic acid was added thereto to neutralize unreacted sodium hydroxide. The resulting product was washed with methanol three times and further with deionized water twice, followed by filtering and drying to obtain a vinyl chloride-vinyl acetate-vinyl alcohol copolymer powder.

Synthesis routes and methods V

Procedure details

An aqueous slurry of a vinyl chloride-vinyl acetate copolymer was prepared by heating in an autoclave at 65° C. for 18 hours a polymerization system that contained 85 parts of vinyl chloride, 15 parts of vinyl acetate, 185 parts of deionized water, 0.125 part of dilauroyl peroxide, 1.75 parts of gelatin, and 0.69 part of trichloroethylene. The slurry was heated under vacuum at a temperature below 65° C. to reduce its vinyl chloride content to less than 5000 ppm.